Unexpected formation of a μ-carbido diruthenium(iv) complex during the metalation of phthalocyanine with Ru3(CO)12 and its catalytic activity in carbene transfer reactions†

Dalton Transactions Pub Date: 2017-10-16 DOI: 10.1039/C7DT03703A

Abstract

A μ-carbido diruthenium(IV) phthalocyanine complex was prepared for the first time from the free-base octabutoxyphthalocyanine by direct metalation with Ru3(CO)12. The first examples of the catalytic activity of Ru(IV) binuclear phthalocyanines were demonstrated by the cyclopropanation of aromatic olefins and carbene insertion into the N–H bonds of aromatic or aliphatic amines with turnover numbers of 680–1000 and 580–1000, respectively.

Graphical abstract: Unexpected formation of a μ-carbido diruthenium(iv) complex during the metalation of phthalocyanine with Ru3(CO)12 and its catalytic activity in carbene transfer reactions
Unexpected formation of a μ-carbido diruthenium(iv) complex during the metalation of phthalocyanine with Ru3(CO)12 and its catalytic activity in carbene transfer reactions†
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